Cas no 2320176-34-7 (4-methyl-6-({1-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperidin-4-yl}methoxy)pyrimidine)

• Product Name: 4-methyl-6-({1-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperidin-4-yl}methoxy)pyrimidine
• CAS No: 2320176-34-7
• MF: C₁₇H₁₈F₃N₇O
• MW: 393.366332530975
• CID: 5327177
• Update Time: 2025-06-28

4-methyl-6-({1-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperidin-4-yl}methoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(4-(((6-methylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-[4-[(6-methylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• 4-methyl-6-({1-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperidin-4-yl}methoxy)pyrimidine

• Inchi： 1S/C17H18F3N7O/c1-11-8-15(22-10-21-11)28-9-12-4-6-26(7-5-12)14-3-2-13-23-24-16(17(18,19)20)27(13)25-14/h2-3,8,10,12H,4-7,9H2,1H3
• InChI Key： YACCALJSGBSEBL-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C=CC(=NN21)N1CCC(COC2C=C(C)N=CN=2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 518
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3

Additional information on 4-methyl-6-({1-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperidin-4-yl}methoxy)pyrimidine

Professional Introduction to Compound with CAS No. 2320176-34-7 and Product Name: 4-methyl-6-({1-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperidin-4-yl}methoxy)pyrimidine

The compound in question, identified by the CAS number 2320176-34-7, is a sophisticated organic molecule with a complex structural framework. Its product name, 4-methyl-6-({1-3-(trifluoromethyl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperidin-4-yl}methoxy)pyrimidine, highlights its intricate chemical composition, which includes multiple heterocyclic rings and functional groups. This compound has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development.

At the core of this compound's structure is a pyrimidine backbone, which is a common motif in many bioactive molecules. The presence of a methyl group at the 4-position and a methoxy-substituted piperidinyl group at the 6-position further enhances its structural complexity. The incorporation of a trifluoromethyl group in the 1-position of the triazolobenzothiadiazole moiety adds another layer of functionalization, which can influence its pharmacokinetic properties and biological activity.

Recent advancements in medicinal chemistry have emphasized the importance of heterocyclic compounds in drug design. The 1,2,4-triazole ring, for instance, is known for its ability to act as a scaffold for various bioactive molecules due to its electronic properties and capacity to form hydrogen bonds. When combined with other heterocyclic systems like pyrimidine and piperidine, it creates a molecule with enhanced binding affinity and selectivity towards biological targets.

The bpyridazin moiety in the compound's structure is particularly noteworthy. Bpyridazine derivatives have been extensively studied for their potential as kinase inhibitors and other therapeutic applications. The specific substitution pattern in this compound's structure may contribute to its unique interaction profile with biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target specific enzymes implicated in tumor growth and survival. The multifaceted nature of this compound, with its combination of different heterocyclic systems and functional groups, suggests that it may exhibit broad-spectrum activity against multiple targets.

Furthermore, the trifluoromethyl group is a well-known pharmacophore that can enhance the metabolic stability and binding affinity of drug candidates. Its presence in this compound may contribute to its ability to interact effectively with biological targets while maintaining structural integrity under physiological conditions. This feature is particularly important in drug development, where compounds need to exhibit robust pharmacokinetic profiles to reach clinical efficacy.

Another area of interest is the potential application of this compound in treating inflammatory diseases. Inflammatory pathways are dysregulated in various chronic conditions, including arthritis and autoimmune disorders. The ability of this compound to modulate these pathways could make it a valuable therapeutic agent. Preliminary studies have suggested that similar compounds may exert anti-inflammatory effects by inhibiting key enzymes involved in inflammatory responses.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group, for instance, often requires specialized reagents and conditions to achieve high selectivity. Similarly, the installation of the piperidinyl methoxy group necessitates precise control over reaction conditions to avoid unwanted side products.

In conclusion, the compound with CAS number 2320176-34-7 represents a significant advancement in pharmaceutical research due to its complex structure and potential therapeutic applications. Its unique combination of heterocyclic systems and functional groups makes it a promising candidate for further investigation. As research continues to uncover new insights into its biological activity and pharmacokinetic properties, it has the potential to contribute to the development of novel treatments for various diseases.